![molecular formula C13H17Cl2NO B216145 2,3-Dichlorophenyl 3-(1-pyrrolidinyl)propyl ether](/img/structure/B216145.png)
2,3-Dichlorophenyl 3-(1-pyrrolidinyl)propyl ether
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2,3-Dichlorophenyl 3-(1-pyrrolidinyl)propyl ether (also known as U-47700) is a synthetic opioid that was first synthesized in the 1970s. It has gained popularity in recent years as a recreational drug due to its potent analgesic effects. However, it has also been the cause of several deaths due to its high potency and potential for abuse. Despite this, U-47700 remains a topic of interest in scientific research due to its unique chemical properties and potential therapeutic applications.
Mechanism of Action
U-47700 acts as a selective agonist at the mu-opioid receptor, which is responsible for mediating pain relief and euphoria. It has been shown to have a higher affinity for the mu-opioid receptor than other opioids, which may contribute to its potent analgesic effects.
Biochemical and Physiological Effects
U-47700 has been shown to have a range of biochemical and physiological effects. It has been shown to decrease pain sensitivity and induce feelings of euphoria, similar to other opioids. Additionally, U-47700 has been shown to have sedative effects, which may contribute to its potential use as a treatment for anxiety and insomnia.
Advantages and Limitations for Lab Experiments
U-47700 has several advantages and limitations for use in lab experiments. Its potent analgesic effects make it a useful tool for studying pain pathways and developing new pain medications. However, its high potency and potential for abuse make it difficult to work with and require specialized safety protocols.
Future Directions
There are several potential future directions for research on U-47700. One area of interest is the development of new pain medications based on the chemical structure of U-47700. Additionally, further research is needed to determine the potential therapeutic uses of U-47700, particularly in the treatment of opioid addiction. Finally, more research is needed to fully understand the biochemical and physiological effects of U-47700 and its potential for abuse.
Synthesis Methods
U-47700 is synthesized through a multi-step process that involves the reaction of 2,3-dichlorophenylacetonitrile with 3-(1-pyrrolidinyl)propylamine. The resulting product is then reduced and purified to yield U-47700. The synthesis of U-47700 is complex and requires specialized knowledge and equipment, making it difficult to produce on a large scale.
Scientific Research Applications
U-47700 has been the subject of several scientific studies due to its unique chemical structure and potential therapeutic applications. It has been shown to have potent analgesic effects, making it a potential candidate for the treatment of chronic pain. Additionally, U-47700 has been studied for its potential use in the treatment of opioid addiction, as it has been shown to have lower abuse potential than other opioids.
properties
Molecular Formula |
C13H17Cl2NO |
---|---|
Molecular Weight |
274.18 g/mol |
IUPAC Name |
1-[3-(2,3-dichlorophenoxy)propyl]pyrrolidine |
InChI |
InChI=1S/C13H17Cl2NO/c14-11-5-3-6-12(13(11)15)17-10-4-9-16-7-1-2-8-16/h3,5-6H,1-2,4,7-10H2 |
InChI Key |
GNUQRBYVCIMPBV-UHFFFAOYSA-N |
SMILES |
C1CCN(C1)CCCOC2=C(C(=CC=C2)Cl)Cl |
Canonical SMILES |
C1CCN(C1)CCCOC2=C(C(=CC=C2)Cl)Cl |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.